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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Woodetide is a synthetic peptide widely utilized in kinase activity assays, particularly for the
Dual-specificity Tyrosine-regulated Kinase (DYRK) family. Its sequence is derived from the
transcription factor Forkhead in Rhabdomyosarcoma (FKHR), also known as FOXO1,
encompassing a key phosphorylation site. This guide provides a comprehensive overview of
Woodtide's phosphorylation, including its primary kinase, phosphorylation sites, relevant
signaling pathways, and detailed experimental protocols.

Woodtide Peptide: Sequence and Phosphorylation
Site

The amino acid sequence of Woodtide is designed to mimic the phosphorylation site of FKHR
targeted by DYRK1A. The primary sequence is:

Lys-Lys-lle-Ser-Gly-Arg-Leu-Ser-Pro-lle-Met-Thr-Glu-GIn-NH2
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The two N-terminal lysine residues are often added to facilitate the binding of the peptide to
phosphocellulose paper, a common method for separating phosphorylated from
unphosphorylated peptides in radioactive kinase assays.

The key phosphorylation site within the Woodtide peptide is the Serine (Ser) residue in the
sequence Arg-Leu-Ser-Pro. This serine corresponds to Ser329 in the full-length human FKHR
protein.

Primary Kinase: DYRK1A

The primary kinase responsible for phosphorylating Woodtide is Dual-specificity Tyrosine-
regulated Kinase 1A (DYRK1A). DYRK1A is a serine/threonine kinase that plays a crucial role
in a variety of cellular processes, including neuronal development, cell proliferation, and
apoptosis. It recognizes substrates containing a consensus sequence of R-P-X-S/T-P, where X
is any amino acid. The sequence surrounding the target serine in Woodtide (Arg-Leu-Ser-Pro)
fits this consensus motif, with an essential arginine at the P-3 position and a proline at the P+1
position relative to the serine.

While Woodtide is a well-established substrate for DYRK kinases, its phosphorylation by
Protein Kinase C (PKC) is not well-documented in scientific literature. PKC isoforms typically
recognize substrate motifs with basic residues surrounding the serine or threonine target, but
there is no direct evidence to suggest that Woodtide is an efficient or specific substrate for
PKC.

Quantitative Data on Woodtide Phosphorylation

Obtaining precise kinetic constants (Km and Vmax) for the phosphorylation of Woodtide by
DYRK1A can be challenging as these values are often experiment-specific. However, data for a
closely related synthetic peptide, DYRKtide, which is also designed as an optimal substrate for
DYRKI1A, provides a valuable reference.
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. Vmax
Substrate Kinase Km (pM) .
(nmol/min/img)
DYRKtide DYRK1A 35 Not Reported
Tau (full-length) DYRK1A 21.4 0.4 pmol/min/mg
Tau (at Thr212) DYRK1A 5.0 Not Reported

Note: The Vmax is highly dependent on the specific activity of the kinase preparation and

assay conditions.

Signaling Pathway of FKHR Phosphorylation by
DYRK1A

Woodtide, as a synthetic substrate, is not part of a natural signaling pathway. However, its
parent protein, FKHR (FOXO1), is a critical node in several signaling cascades. The
phosphorylation of FKHR at Ser329 by DYRK1A is a regulatory event that can influence its
function. This is distinct from the well-characterized phosphorylation of FKHR by Akt/PKB at
other sites (Thr24, Ser256, and Ser319), which leads to its nuclear exclusion and inhibition of
its transcriptional activity. The DYRK1A-mediated phosphorylation at Ser329 is thought to
contribute to the fine-tuning of FKHR's function.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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